![molecular formula C8H10N2O3 B2874409 3-Isopropoxypyrazine-2-carboxylic acid CAS No. 1342066-82-3](/img/structure/B2874409.png)
3-Isopropoxypyrazine-2-carboxylic acid
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Overview
Description
3-Isopropoxypyrazine-2-carboxylic acid (IPCCA) is a heterocyclic organic compound with the molecular formula C8H10N2O3. It is used for research and development .
Molecular Structure Analysis
The molecular structure of IPCCA consists of a pyrrole ring and a pyrazine ring . The molecular formula is C8H10N2O3 and the molecular weight is 182.179.Scientific Research Applications
Bioconversion and Synthesis of Antituberculous Agents
Research by Wieser, Heinzmann, and Kiener (1997) has demonstrated the bioconversion of 2-cyanopyrazine to 5-hydroxypyrazine-2-carboxylic acid using Agrobacterium sp. DSM 6336, yielding a product that serves as a versatile building block for the synthesis of new antituberculous agents. This study highlights the potential of microbial biotransformation in producing valuable chemical intermediates from simple precursors (Wieser, Heinzmann, & Kiener, 1997).
Occurrence in Raw Vegetables
Murray and Whitfield (1975) conducted a survey on the occurrence of 3-alkyl-2-methoxypyrazines in raw vegetables, providing insight into the natural distribution and synthesis of these compounds. The study found that at least one of the compounds was detected in all but four of the 27 vegetable tissues examined, indicating a widespread occurrence in the plant kingdom (Murray & Whitfield, 1975).
Spectroscopic Studies
Pagacz-Kostrzewa et al. (2021) explored the UV-induced photochemistry of 3-aminopyrazine-2-carboxylic acid in argon matrices, revealing new isomers formed upon UV irradiations. This study provides valuable information on the structural dynamics and photochemical behavior of pyrazine derivatives, which could be applicable in developing light-sensitive materials or understanding the stability of similar compounds under UV light (Pagacz-Kostrzewa et al., 2021).
Removal Efficiency and Degradation Pathway in Water Treatment
Wang et al. (2017) investigated the removal efficiency and possible degradation pathway of 2-isopropyl-3-methoxypyrazine and related compounds by ozonization in water treatment processes. This study is crucial for understanding how taste and odor compounds in drinking water can be effectively removed, ensuring water quality and safety (Wang et al., 2017).
Safety and Hazards
properties
IUPAC Name |
3-propan-2-yloxypyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O3/c1-5(2)13-7-6(8(11)12)9-3-4-10-7/h3-5H,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFHDHOCSJIYTIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC=CN=C1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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